6-N,N-DIETHYL-D-BETA-GAMMA-DIBROMOMETHYLENE ATP
6-N,N-DIETHYL-D-BETA-GAMMA-DIBROMOMETHYLENE ATP
Brand Name:
Vulcanchem
CAS No.:
160928-38-1
VCID:
VC0060993
InChI:
InChI=1S/C15H24Br2N5O12P3/c1-3-21(4-2)12-9-13(19-6-18-12)22(7-20-9)14-11(24)10(23)8(33-14)5-32-37(30,31)34-36(28,29)15(16,17)35(25,26)27/h6-8,10-11,14,23-24H,3-5H2,1-2H3,(H,28,29)(H,30,31)(H2,25,26,27)/t8-,10-,11-,14-/m1/s1
SMILES:
CCN(CC)C1=NC=NC2=C1N=CN2C3C(C(C(O3)COP(=O)(O)OP(=O)(C(P(=O)(O)O)(Br)Br)O)O)O
Molecular Formula:
C15H26Br2N5O12P3
Molecular Weight:
721.12
6-N,N-DIETHYL-D-BETA-GAMMA-DIBROMOMETHYLENE ATP
CAS No.: 160928-38-1
Main Products
VCID: VC0060993
Molecular Formula: C15H26Br2N5O12P3
Molecular Weight: 721.12
CAS No. | 160928-38-1 |
---|---|
Product Name | 6-N,N-DIETHYL-D-BETA-GAMMA-DIBROMOMETHYLENE ATP |
Molecular Formula | C15H26Br2N5O12P3 |
Molecular Weight | 721.12 |
IUPAC Name | [dibromo-[[[(2R,3S,4R,5R)-5-[6-(diethylamino)purin-9-yl]-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]methyl]phosphonic acid |
Standard InChI | InChI=1S/C15H24Br2N5O12P3/c1-3-21(4-2)12-9-13(19-6-18-12)22(7-20-9)14-11(24)10(23)8(33-14)5-32-37(30,31)34-36(28,29)15(16,17)35(25,26)27/h6-8,10-11,14,23-24H,3-5H2,1-2H3,(H,28,29)(H,30,31)(H2,25,26,27)/t8-,10-,11-,14-/m1/s1 |
SMILES | CCN(CC)C1=NC=NC2=C1N=CN2C3C(C(C(O3)COP(=O)(O)OP(=O)(C(P(=O)(O)O)(Br)Br)O)O)O |
PubChem Compound | 10078572 |
Last Modified | Nov 11 2021 |
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